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Compound of Interest

Compound Name: 5-Methyl-2-nitroanisole

Cat. No.: B1347119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety information for 5-Methyl-
2-nitroanisole (CAS No. 38512-82-2), a chemical intermediate used in various organic

synthesis applications.[1] The information is compiled from Safety Data Sheets (SDS) and

other relevant sources to ensure a thorough understanding of the hazards, handling

procedures, and safety precautions necessary when working with this compound.

Chemical Identification and Physical Properties
5-Methyl-2-nitroanisole, also known as 2-Methoxy-4-methyl-1-nitrobenzene, is a solid organic

compound.[2] Key identification and physical data are summarized below.

Table 1: Chemical and Physical Properties
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Property Value References

Chemical Name
2-Methoxy-4-methyl-1-

nitrobenzene
[2]

Synonyms 5-Methyl-2-nitroanisole [2]

CAS Number 38512-82-2 [2]

EC Number 253-975-1

Molecular Formula C8H9NO3 [2]

Molecular Weight 167.16 g/mol [2]

Appearance Light yellow to light brown solid [3]

Melting Point 58-60 °C (lit.) [1][2]

Boiling Point 153 °C at 12 Torr [3]

Solubility

Soluble in ethanol, chloroform,

and benzene; insoluble in

water.

[1]

Hazard Identification and GHS Classification
5-Methyl-2-nitroanisole is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). The primary hazards are acute oral toxicity

and serious eye irritation.[2]

Table 2: GHS Classification
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Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity,

Oral
4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)

Warning

Serious Eye

Irritation
2A

H319: Causes

serious eye

irritation

GHS07

(Exclamation

Mark)

Warning

References:[2][4]

Hazard Statements:

H302: Harmful if swallowed.[2]

H319: Causes serious eye irritation.[2]

Precautionary Measures and Personal Protection
Strict adherence to precautionary measures is crucial to ensure safety when handling 5-
Methyl-2-nitroanisole. This includes the use of appropriate personal protective equipment

(PPE) and safe handling practices.

Table 3: Precautionary Statements
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Type Code Statement

Prevention P264
Wash skin thoroughly after

handling.

P270
Do not eat, drink or smoke

when using this product.

P280
Wear protective gloves/ eye

protection/ face protection.

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.

P330 Rinse mouth.

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.

References:[2]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Use safety glasses with side-shields conforming to appropriate

government standards such as NIOSH (US) or EN 166 (EU).

Skin Protection: Handle with gloves. Gloves must be inspected prior to use. Use proper

glove removal technique to avoid skin contact. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices. Wash and dry hands.
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Respiratory Protection: A dust mask type N95 (US) is recommended.[4]

Body Protection: Wear a lab coat.[1]

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is essential.

Table 4: First-Aid Procedures

Exposure Route First-Aid Measures

Inhalation

If breathed in, move person into fresh air. If not

breathing, give artificial respiration. Consult a

physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.

Reference:[2]

Handling, Storage, and Disposal
Proper handling and storage are critical for maintaining the chemical's stability and preventing

accidents.

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Store in a dry, well-ventilated place.[1] Keep the container tightly closed and sealed

in a dry environment.[3]
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Disposal: Dispose of the substance and its container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[2]

Toxicological Information
While specific LD50 or LC50 data for 5-Methyl-2-nitroanisole were not readily available in the

searched documents, the GHS classification indicates that it is harmful if swallowed.[2]

Visualizations
To further clarify the safety protocols and logical relationships, the following diagrams are

provided.
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Safe Handling Workflow for 5-Methyl-2-nitroanisole

Start: Prepare for Handling

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Handle in a Well-Ventilated Area
(e.g., Fume Hood)

Practice Good Hygiene
(Wash hands after handling, No eating/drinking)

Store Properly
(Tightly closed, Cool, Dry, Well-ventilated)

Dispose of Waste Correctly
(Approved waste disposal plant)

End of Process

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 5-Methyl-2-nitroanisole.
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Exposure and First-Aid Response

Routes of Exposure First-Aid Measures

Ingestion Rinse mouth, Call POISON CENTER/doctor

Eye Contact Rinse with water for several minutes, Remove contacts, Get medical attention if irritation persists

Skin Contact Wash with soap and water, Consult a physician

Inhalation Move to fresh air, Give artificial respiration if needed, Consult a physician

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-nitroanisole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1347119#5-methyl-2-nitroanisole-safety-data-sheet-
sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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